N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-benzoylbenzamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-4-benzoylbenzamide
• InChI: InChI=1S/C27H19N3O2/c31-25(18-6-2-1-3-7-18)19-10-12-21(13-11-19)27(32)28-22-16-14-20(15-17-22)26-29-23-8-4-5-9-24(23)30-26/h1-17H,(H,28,32)(H,29,30)
• InChI Key: NBKMTUSUOSBZEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C27H19N3O2
• Molecular Weight: 417.5 g/mol

Description

“N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-benzoylbenzamide” is a compound based on a benzimidazole thiourea moiety. It has unique properties related to elastase inhibition, free radical scavenging activity, and DNA binding ability.

Synthesis Analysis

The compound was synthesized by reacting an acid chloride of benzoic acid with potassium thiocyanate (KSCN) along with the subsequent addition of 4-(1H-benzo[d]imidazol-2-yl)benzenamine via a one-pot three-step procedure.

Molecular Structure Analysis

The structure of the resulting benzimidazole-based thiourea was confirmed by spectroscopic techniques including FTIR, 1H-NMR, 13C-NMR, and single crystal X-ray diffraction.

Chemical Reactions Analysis

The compound was synthesized by reacting an acid chloride of benzoic acid with potassium thiocyanate (KSCN) along with the subsequent addition of 4-(1H-benzo[d]imidazol-2-yl)benzenamine.

Physical And Chemical Properties Analysis

The compound was characterized by IR, 1H NMR, 13C NMR, and mass spectrometry.

Scientific Research Applications

Anticancer Activity

• Application : Studies have explored the potential of this compound as an anticancer agent. .

Aromatase Inhibition

• Application : Researchers have explored derivatives of this compound as potential aromatase inhibitors. .

Elastase Inhibition

• Application : Investigations have focused on the elastase inhibitory properties of this compound. .

Antioxidant Properties

• Application : Researchers have studied the antioxidant potential of this compound. .

DNA Binding and Interaction

• Application : Studies have explored the binding affinity and mode of interaction between this compound and DNA. .

Antimicrobial and Antiparasitic Activities

• Application : Investigations have assessed the antimicrobial and antiparasitic properties of this compound. .

Mechanism of Action

Target of Action

It’s known that compounds containing the benzimidazole nucleus have a broad range of biological properties . They have been associated with diverse biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Benzimidazole derivatives are known to interact with proteins and enzymes, which could explain their wide-ranging biological activities .

Biochemical Pathways

Given the broad range of biological activities associated with benzimidazole derivatives, it can be inferred that multiple biochemical pathways could be affected .

Pharmacokinetics

Benzimidazole derivatives are known to have favorable pharmacokinetic profiles .

Result of Action

Given the broad range of biological activities associated with benzimidazole derivatives, it can be inferred that the compound could have multiple effects at the molecular and cellular level .